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Compound of Interest

Compound Name: Orexin B

CAS No.: 205599-76-4

Cat. No.: B15747076

Get Quote

For researchers in neuroscience, metabolism, and sleep studies, the accurate quantification of

Orexin B (also known as Hypocretin-2) is critical. This neuropeptide plays a pivotal role in

regulating arousal, appetite, and energy homeostasis.[1] The enzyme-linked immunosorbent

assay (ELISA) has become a standard method for this purpose, offering a balance of sensitivity

and throughput. However, with a variety of commercial kits available, selecting the most

appropriate one for your specific research needs can be challenging.

This guide provides an objective comparison of several commercially available Orexin B ELISA

kits, focusing on their performance characteristics as stated by the manufacturers. Due to the

lack of independent, head-to-head comparative studies, the data presented here is compiled

from publicly available product datasheets. Researchers are advised to perform their own

validation experiments to ensure optimal performance with their specific sample types.

Performance Characteristics of Orexin B ELISA Kits
The selection of an ELISA kit often hinges on key performance metrics such as sensitivity (the

lowest detectable concentration), the dynamic range of the assay, and the required sample
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volume. The following table summarizes these parameters for several human Orexin B ELISA

kits. Most kits employ a competitive ELISA format.[1][2]

Manufactur
er

Catalog
Number

Assay Type Sensitivity
Assay
Range
(ng/mL)

Sample
Types

Assay Genie AEES00667 Competitive 0.23 ng/mL 0.39 - 25

Serum,

Plasma, other

biological

fluids

FineTest EH3488 Competitive 0.234 ng/mL 0.391 - 25

Serum,

Plasma, Cell

culture

supernatant,

Tissue lysate

Novus

Biologicals
NBP2-80234 Competitive 0.234 ng/mL 0.391 - 25

Serum,

Plasma, other

biological

fluids

ELK

Biotechnolog

y

ELK0143 Competitive 0.11 ng/mL 0.4 - 25

Serum,

Plasma, other

biological

fluids

MyBioSource MBS266298 Sandwich

5 pg/mL

(0.005

ng/mL)

0.0156 - 1

Serum,

Plasma, Cell

culture

supernatant

Disclaimer: The data presented in this table is sourced from manufacturer datasheets and may

not reflect the results of direct, independent comparative studies.

The Orexin B Signaling Pathway
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Orexin B exerts its physiological effects by binding to its cognate G-protein coupled receptor,

primarily the Orexin Receptor 2 (OX2R).[3] Orexin A, derived from the same precursor protein,

binds to both OX1R and OX2R.[3] The activation of OX2R by Orexin B initiates a cascade of

intracellular signaling events, predominantly coupling through Gq/11 and Gi/o proteins.[4] This

leads to the activation of Phospholipase C (PLC), subsequent production of inositol

trisphosphate (IP₃), and the mobilization of intracellular calcium, ultimately modulating neuronal

excitability.[4]
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Caption: Orexin B signaling cascade via the OX2R receptor.
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Experimental Methodologies
The majority of the compared Orexin B ELISA kits operate on the principle of competitive

immunoassay. This technique is particularly suited for small molecules like neuropeptides. In

this format, Orexin B present in the sample competes with a fixed amount of labeled (e.g.,

biotinylated) Orexin B for a limited number of binding sites on a pre-coated capture antibody.

The amount of labeled Orexin B that binds to the antibody is inversely proportional to the

concentration of Orexin B in the sample.

Generalized Experimental Workflow
The following diagram illustrates the typical workflow for a competitive Orexin B ELISA.
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Caption: Generalized workflow for a competitive Orexin B ELISA.
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Detailed Experimental Protocol (Generalized)
This protocol represents a typical procedure based on manuals from competitive Orexin B
ELISA kits.[2][5] Refer to the specific manufacturer's manual for precise volumes, incubation

times, and temperatures.

Reagent Preparation:

Prepare the Wash Buffer by diluting the concentrated buffer (typically 25x) with distilled

water.

Reconstitute the lyophilized Orexin B Standard with the provided Standard Diluent to

create a stock solution. Perform serial dilutions to generate a standard curve (e.g., 25,

12.5, 6.25, 3.125, 1.56, 0.781, 0.391, 0 ng/mL).[5]

Prepare the Biotinylated Detection Antibody and HRP-Streptavidin Conjugate (SABC)

working solutions by diluting the concentrated stocks with their respective diluents as

instructed.[5]

Assay Procedure:

Determine the number of wells required for standards, samples, and a blank.

Add 50 µL of each Standard and sample into the appropriate wells of the microplate pre-

coated with anti-Orexin B antibody.

Immediately add 50 µL of the Biotin-labeled Antibody working solution to each well (except

the blank). Gently tap the plate to mix and incubate for 45 minutes at 37°C.[5]

Aspirate the liquid from each well and wash the plate three times with 1x Wash Buffer.

Add 100 µL of the SABC working solution to each well. Incubate for 30 minutes at 37°C.[5]

Aspirate and wash the plate five times with 1x Wash Buffer.

Add 90 µL of TMB Substrate to each well. Incubate for 10-20 minutes at 37°C in the dark.

A blue color will develop.[5]
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Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

Immediately measure the optical density (OD) at 450 nm using a microplate reader.

Data Analysis:

Subtract the OD of the blank well from the OD of all other wells.

Create a standard curve by plotting the mean OD for each standard concentration on the

y-axis against the concentration on the x-axis.

The concentration of Orexin B in the samples is inversely proportional to the OD value.[2]

Use the standard curve to determine the Orexin B concentration in the unknown samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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